Cas no 1805082-85-2 (3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine)

• Product Name: 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine
• CAS No: 1805082-85-2
• MF: C₇H₄Cl₂F₂N₂O₂
• MW: 257.021666526794
• CID: 4869285
• Update Time: 2025-05-23

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4Cl2F2N2O2/c8-2-3-1-4(6(10)11)12-7(5(3)9)13(14)15/h1,6H,2H2
• InChI Key： QBMWUNLMINJYMV-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(F)F)C=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine

Introduction to 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805082-85-2)

3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805082-85-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of new drugs and agrochemicals.

The chemical structure of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine is defined by its pyridine core, which is substituted with a chloro group at the 3-position, a chloromethyl group at the 4-position, a difluoromethyl group at the 6-position, and a nitro group at the 2-position. This intricate arrangement of functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine in various biological assays. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal properties are attributed to the presence of the nitro group and the difluoromethyl moiety, which are known to disrupt cellular processes in fungal cells.

In addition to its antifungal activity, 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine has also been investigated for its potential as an herbicide. Studies conducted by agricultural scientists have demonstrated that this compound effectively inhibits the growth of various weed species without causing significant harm to crops. The herbicidal activity is believed to be due to its ability to interfere with key metabolic pathways in plants, particularly those involving photosynthesis and respiration.

The synthesis of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the sequential functionalization of a pyridine derivative through selective chlorination, methylation, fluorination, and nitration steps. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have further enhanced the efficiency and scalability of these processes.

The physical and chemical properties of 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine have been extensively characterized using modern analytical techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C₉H₅Cl₂F₂N₂O₂, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural configuration. Additionally, thermal analysis techniques such as differential scanning calorimetry (DSC) have revealed its melting point and thermal stability, which are crucial parameters for both storage and application.

In terms of safety and environmental impact, comprehensive toxicological studies have been conducted to evaluate the potential risks associated with 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine. These studies indicate that while the compound is generally safe for use in controlled environments, appropriate handling precautions should be taken to minimize exposure risks. Environmental fate studies have also shown that the compound degrades rapidly under natural conditions, reducing its long-term ecological impact.

The future prospects for 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine are promising. Ongoing research aims to further optimize its synthesis methods, enhance its biological activity through structural modifications, and explore new applications in fields such as cancer therapy and neurodegenerative disease treatment. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive these advancements forward.

In conclusion, 3-Chloro-4-(chloromethyl)-6-(difluoromethyl)-2-nitropyridine (CAS No. 1805082-85-2) represents a significant advancement in the field of medicinal chemistry and agrochemicals. Its unique chemical structure and diverse biological activities make it a valuable compound for both fundamental research and practical applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in healthcare and agriculture.